Cas no 100858-32-0 (benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate)

• Product name: benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 100858-32-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD07784363
• CID: 62184
• PubChem ID: 24884054

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-1-Cbz-3-Pyrrolidinol
• (S)-N-CBZ-3-HYDROXYPYRROLIDINE
• N-Cbz-3(S)-hydroxypyrrolidine
• (S)-1-Benzyloxycarbonyl-3-pyrrolidinol, (S)-1-Carbobenzoxy-3-pyrrolidinol, (S)-N-Z-3-Pyrrolidinol
• (S)-1-Cbz-3-pyrrolidinol
• S-(+)-1-Cbz-3-pyrrolidinol
• (S)-1-CBZ-3-PYRROLIDINOL 95
• (S)-1-Carbobenzoxy-3-pyrrolidinol
• (S)-1-Cbz-3-hydroxypyrrolidine
• (S)-1-Benzyloxycarbonyl-3-pyrrolidinol
• (S)-1-Carbobenzoxy-3-hydroxypyrrolidine
• (S)-N-Z-3-Pyrrolidinol
• benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate
• (S)-1-Benzyloxycarbonyl-3-hydroxypyrrolidine
• (S)-3-Hydroxy-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-(+)-1-Cbz-3-pyrrolidinol, 95%
• J-000238
• cbz-(S)-pyrrolidin-3-ol
• C2453
• (S)-benzyl 3-hydroxypyrrolidine-1-carboxylate
• MFCD07784363
• EN300-90445
• (S)-3-Hydroxypyrrolidine-1-carboxylic acid benzyl ester
• MBLJFGOKYTZKMH-NSHDSACASA-N
• benzyl (S)-3-hydroxypyrrolidine-1-carboxylate
• AS-37238
• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-, phenylmethyl ester, (3S)-
• AKOS013153814
• AKOS015836881
• CS-W014735
• 100858-32-0
• DTXSID60540851
• SCHEMBL540519
• A16233
• benzyl(3s)-3-hydroxypyrrolidine-1-carboxylate
• (S)-3-hydroxy-1-pyrrolidinecarboxylic acid, phenylmethyl ester
• DB-024565
• CHEMBL5308201

• MDL： MFCD07784363
• Inchi： 1S/C12H15NO3/c14-11-6-7-13(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m0/s1
• InChI Key： MBLJFGOKYTZKMH-NSHDSACASA-N
• SMILES： O[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8A^2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: No data available
• Density: 1.2630
• Melting Point: 74.0 to 78.0 deg-C
• Boiling Point: 370.7±42.0 °C at 760 mmHg
• Flash Point: 178.0±27.9 °C
• Refractive Index: 1.589
• PSA: 49.77000
• LogP: 1.32770
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Optical Activity: [α]20/D +21°, c = 1 in chloroform

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S36-S45
• Hazardous Material Identification：
• Safety Term：S26;S36;S45
• Risk Phrases：R25; R36/37/38
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

benzyl (3S)-3-hydroxypyrrolidine-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds